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Compound of Interest

Compound Name: Diethanolnitramine dinitrate

CAS No.: 4185-47-1

Cat. No.: B1604548

Get Quote

Welcome to the Technical Support Center for Diethanolnitramine Dinitrate (DINA). As a

Senior Application Scientist, I frequently guide researchers, formulation scientists, and

professionals transitioning from pharmaceutical cocrystallization to energetic materials

development through the complexities of handling dual-functional molecules.

DINA (CAS: 4185-47-1) is a powerful secondary explosive and energetic plasticizer containing

both nitramine and nitric ester groups. Because it [1], it is highly valuable for melt-cast

formulations. However, maintaining thermodynamic and chemical stability in the molten state

requires a paradigm shift in thermal management and strict adherence to stabilization protocols

to prevent autocatalytic decomposition.

Part 1: Quantitative Data & Thermophysical
Properties
To establish a baseline for your formulation parameters, refer to the validated properties of

DINA below. Any deviation from these baselines during your quality control checks indicates

impurity or degradation.
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Property Value
Mechanistic
Significance

Source

CAS Registry Number 4185-47-1
Unique identifier for

chemical tracking.

Melting Point 50–51 °C

Defines the minimum

threshold for melt-

casting.

Density 1.488 g/cm³
Critical for calculating

detonation pressure.

Decomposition

(Onset)
~210 °C

The absolute thermal

ceiling before

catastrophic

exothermic failure.

Detonation Velocity ~7,500 m/s
Indicates brisance and

energy output.

Enthalpy of

Combustion

-2459.90 kJ/mol

(liquid)

Highlights the high

energy density of the

molten state.

Part 2: Troubleshooting Guides & FAQs
Q1: During our melt-cast process at 75 °C, we observe micro-bubble formation and a gradual

exothermic drift. What is causing this, and how can we stabilize the melt? Causality & Expert

Insight: Micro-bubble formation in molten DINA is a classic indicator of off-gassing (specifically

NO and NO₂ gas), which signifies the onset of O-NO₂ bond homolysis. Because DINA is a

liquid at this temperature, increased molecular mobility accelerates the reaction. If unmitigated,

the trapped NO₂ radicals will catalyze further decomposition (autocatalysis), leading to a

dangerous exothermic runaway. Solution: You must introduce a chemical radical scavenger into

the formulation. Ethyl Centralite (1,3-diethyl-1,3-diphenylurea) is the industry standard for [2]. It

acts by intercepting NO₂ radicals to form inert, stable adducts, thereby breaking the

autocatalytic chain. Ensure your DINA is doped with 0.5% to 1.0% (w/w) Ethyl Centralite prior

to prolonged holding in the molten state.
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Q2: Our crude DINA exhibits a depressed melting point (46 °C) and fails vacuum stability tests

before we even attempt to melt it. How do we resolve this? Causality & Expert Insight: A

depressed melting point combined with poor thermal stability indicates the presence of

occluded acidic impurities (e.g., residual nitric acid or acetic anhydride from the nitration

process). These acids drastically lower the activation energy required for decomposition.

Solution: The crude nitration product must undergo a rigorous pre-melt stabilization protocol.

This involves destroying unstable byproducts via aqueous boiling, followed by a solvent-

antisolvent reprecipitation (acetone/water) to [3]. (See Protocol A below).

Q3: We are using molten DINA as a plasticizer for nitrocellulose (NC). Over time, we see phase

separation and exudation. Why? Causality & Expert Insight: While DINA is an excellent

energetic plasticizer (historically used in Albanite propellants), exudation occurs when the

thermodynamic affinity between the polymer matrix and the plasticizer is disrupted. This is

often due to moisture ingress or insufficient cross-linking. Solution: Verify that your NC has an

appropriate nitrogen content (typically 12.0-12.6% for optimal DINA compatibility). Additionally,

ensure the molten mixing phase is conducted under strictly anhydrous conditions, as water

competes for hydrogen-bonding sites on the NC backbone, forcing the DINA to exude.

Part 3: Experimental Protocols
Protocol A: Pre-Melt Chemical Stabilization (Acid
Removal)
Self-Validating System: This protocol utilizes terminal pH monitoring to definitively validate

complete acid removal, ensuring the safety of the batch before it ever reaches the melting

kettle.

Aqueous Boiling: Suspend crude DINA in distilled water (1:5 w/v ratio). Boil the suspension

for 60 minutes.

Mechanism: This hydrolyzes unstable nitration byproducts and extracts surface-level

acidic residues.

Decantation: Allow the mixture to cool to 20 °C (DINA will solidify). Decant the acidic water.

Dissolution: Dissolve the solid DINA in analytical-grade acetone at room temperature until a

clear, homogeneous solution is achieved.
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Reprecipitation: Slowly pour the acetone-DINA solution into a heavily agitated bath of ice-

cold distilled water (0–5 °C).

Mechanism: The rapid shift in solubility forces DINA to crystallize instantly, leaving trapped

acids dissolved in the aqueous phase.

Validation: Filter the precipitate and wash with cold water until the filtrate registers a neutral

pH (pH 6.8–7.2). Dry under vacuum at 35 °C.

Protocol B: Molten State Radical Scavenging
Self-Validating System: The stabilization is validated by running a Differential Scanning

Calorimetry (DSC) scan on the doped sample to confirm the absence of exothermic drift below

150 °C.

Pre-heating: Heat a water-jacketed mixing vessel to 65 °C (well above the 51 °C melting

point, but safely below the [4]).

Melting: Introduce the purified DINA from Protocol A into the vessel. Allow 15 minutes for

complete phase transition to a clear liquid.

Stabilizer Addition: Add 1.0% (w/w) finely milled Ethyl Centralite to the molten DINA.

Homogenization: Stir at 60 RPM for 30 minutes.

Mechanism: Low-shear stirring ensures uniform distribution of the stabilizer without

inducing localized frictional hot-spots.

Casting: The stabilized molten DINA is now ready to be cast into molds or blended with

secondary matrices.

Part 4: Logical Workflows & Pathway Visualizations
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Fig 1: NOx radical interception by stabilizers in molten DINA.
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Fig 2: Pre-melt stabilization workflow for crude DINA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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